Tautomeric Forms of Substituted 1H-Indazoles: A Comprehensive Technical Guide
Tautomeric Forms of Substituted 1H-Indazoles: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Indazole and its derivatives are foundational scaffolds in medicinal chemistry, renowned for their diverse biological activities.[1][2][3] A critical and often nuanced aspect of their chemistry is the phenomenon of annular tautomerism, primarily between the 1H- and 2H-forms. This guide provides an in-depth exploration of the tautomerism of substituted indazoles, synthesizing theoretical principles with practical, field-proven insights. We will delve into the structural nuances, the factors governing tautomeric equilibrium, and the state-of-the-art analytical techniques for their characterization, providing a self-validating framework for researchers in drug discovery and development.
Introduction: The Significance of Tautomerism in Indazole Chemistry
The indazole core, a fusion of benzene and pyrazole rings, gives rise to two primary tautomeric forms: the 1H-indazole and the 2H-indazole.[4][5] These are not merely different representations of the same molecule but distinct chemical entities with unique electronic distributions, physicochemical properties, and, consequently, different pharmacological profiles.[4][6] The 1H-tautomer is generally the more thermodynamically stable and, therefore, the predominant form in most conditions.[4][5][6][7][8] However, the 2H-tautomer can be kinetically favored in certain reactions and may possess unique biological activities, making the selective synthesis and characterization of each tautomer a critical aspect of drug design.[4][7]
The position of the proton on the nitrogen atom profoundly influences the molecule's hydrogen bonding capabilities, dipole moment, and overall shape, which are all critical determinants of its interaction with biological targets.[4] For instance, many indazole-based drugs that function as kinase inhibitors rely on specific hydrogen bonding interactions that are only possible with one of the tautomeric forms.[4] Therefore, a comprehensive understanding and control of indazole tautomerism are paramount for the rational design of novel therapeutics.
The Tautomeric Equilibrium: A Delicate Balance
The equilibrium between the 1H- and 2H-tautomers is a dynamic process influenced by a multitude of factors. Understanding these factors is key to predicting and controlling the tautomeric preference of a substituted indazole.
Electronic Effects of Substituents
The electronic nature of substituents on the indazole ring can significantly shift the tautomeric equilibrium. Electron-withdrawing groups (EWGs) and electron-donating groups (EDGs) can stabilize or destabilize one tautomer over the other by altering the electron density of the heterocyclic ring. While the 1H-tautomer is generally more stable, theoretical studies have shown that strong electron-withdrawing groups at the 3-position can decrease the energy difference between the 1H and 2H forms.[9]
Steric Hindrance
The size and position of substituents can sterically favor one tautomer. A bulky substituent at the C7 position, for instance, may create steric clash with a substituent at the N1 position, thereby favoring the 2H-tautomer where the substituent is at the less hindered N2 position.
Solvent Effects
The polarity of the solvent plays a crucial role in tautomeric preference. Polar protic solvents can stabilize both tautomers through hydrogen bonding, but the extent of stabilization may differ. Computational studies have indicated that while the 1H-tautomer is more stable in the gas phase and in water, the relative stability can be influenced by the solvent environment.[10] In some cases, less polar solvents have been shown to stabilize the 2H-tautomer through intramolecular hydrogen bonding.[9]
pH
The acidity or basicity of the medium can dictate the protonation state of the indazole ring, which in turn affects the tautomeric equilibrium. In acidic conditions, the indazole is protonated to form an indazolium cation.[10]
Synthesis of Substituted Indazoles: Navigating Tautomeric Outcomes
The synthetic route employed to construct the indazole core can often determine the initial tautomeric ratio of the product. Several modern synthetic methodologies offer pathways to substituted indazoles.
A versatile approach involves the [3+2] annulation of arynes with hydrazones.[11][12][13] This method allows for the synthesis of 3-substituted and 1,3-disubstituted 1H-indazoles under mild conditions.[11][12][13] The choice of hydrazone precursor is critical; for example, N-tosylhydrazones typically yield 3-substituted 1H-indazoles, while N-aryl/alkylhydrazones can lead to 1,3-disubstituted indazoles.[11][12]
Another common strategy is the intramolecular amination of 1-aryl-2-(2-nitrobenzylidene)hydrazines.[4] Furthermore, classical methods like the diazotization of o-toluidine are still employed for the synthesis of the parent 1H-indazole.[8]
Experimental Protocol: Synthesis of 3-Substituted 1H-Indazoles from N-Tosylhydrazones
This protocol is adapted from the work of Li et al. and provides a general procedure for the synthesis of 3-substituted 1H-indazoles.[11]
-
Preparation of the N-Tosylhydrazone:
-
To a solution of the desired aldehyde (1.0 eq) in a suitable solvent (e.g., ethanol), add p-toluenesulfonhydrazide (1.05 eq).
-
Heat the mixture to reflux for 2-4 hours.
-
Cool the reaction mixture to room temperature and collect the precipitated N-tosylhydrazone by filtration. Wash with cold ethanol and dry under vacuum.
-
-
[3+2] Annulation with Aryne Precursor:
-
In a flame-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the N-tosylhydrazone (1.2 eq) and a fluoride source such as CsF or KF (2.0 eq).
-
Add a suitable solvent such as THF or MeCN.
-
To this suspension, add the aryne precursor (e.g., 2-(trimethylsilyl)aryl triflate) (1.0 eq) dropwise at room temperature.
-
Stir the reaction mixture at room temperature for 12-24 hours.
-
Monitor the reaction by TLC. Upon completion, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).
-
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to afford the desired 3-substituted 1H-indazole.
-
Spectroscopic Characterization: Distinguishing Tautomeric Forms
Unambiguous characterization of the tautomeric form is essential. A combination of spectroscopic techniques provides a powerful toolkit for this purpose.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most definitive technique for distinguishing between 1H- and 2H-indazole tautomers.[6][14]
-
¹H NMR: The chemical shifts of the protons, particularly H3, H4, and H7, are highly indicative of the tautomeric form.[6]
-
In 1H-indazoles, the N-H proton typically appears as a broad singlet at a very downfield chemical shift (>10 ppm).[14]
-
The H3 proton in 2H-indazoles is generally more deshielded and appears at a higher chemical shift compared to the 1H-isomer.[6]
-
The H7 proton of N2-substituted isomers often appears at a higher frequency due to the deshielding effect of the N1 lone pair.[6]
-
-
¹³C NMR: The chemical shifts of the carbon atoms within the pyrazole ring are also sensitive to the position of the substituent.[14][15] Comparing the chemical shifts of C3 and C7a can often help in assigning the correct tautomeric structure.[15]
-
NOESY and HMBC: Two-dimensional NMR techniques like NOESY and HMBC are invaluable for confirming assignments, especially in complex substituted indazoles.
Infrared (IR) Spectroscopy
IR spectroscopy can provide quick, diagnostic information. The most prominent feature for an unsubstituted 1H-indazole is the N-H stretching vibration, which appears as a broad band in the 3150-3000 cm⁻¹ region.[14] The fingerprint region will also show differences in the pattern of ring vibrations between the two tautomers.[6]
Ultraviolet-Visible (UV-Vis) Spectroscopy
The electronic transitions of the 1H- and 2H-tautomers differ, leading to distinct UV-Vis absorption spectra. Typically, 2H-indazoles exhibit stronger absorption at longer wavelengths compared to their 1H counterparts.[6]
X-ray Crystallography
For crystalline solids, single-crystal X-ray diffraction provides the most unambiguous structural determination, definitively identifying the tautomeric form and providing precise bond lengths and angles.[16][17]
Data Presentation: Comparative Spectroscopic Data
| Spectroscopic Feature | 1H-Indazole | 2H-Indazole Derivative (Representative) | Key Difference |
| ¹H NMR (δ, ppm) | |||
| N-H | ~13.40 (s, broad) | - | Presence of a broad N-H signal is characteristic of unsubstituted 1H-indazoles.[6] |
| H-3 | ~8.10 (s) | ~8.4 (s) | The H-3 proton in 2H-indazoles is typically more deshielded.[6] |
| H-7 | ~7.77 (d) | Higher frequency | The H-7 proton of N-2 isomers is deshielded by the N-1 lone pair.[6] |
| IR (cm⁻¹) | |||
| N-H Stretch | 3150-3000 (broad) | - | A prominent broad band indicates the presence of the N-H bond in 1H-indazoles.[14] |
| Ring Vibrations | ~1619, 1479 | ~1621-1592 | The fingerprint region shows distinct patterns for each tautomer.[6] |
| UV-Vis (λmax, nm) | ~254, ~295 | ~275, ~310 | 2H-tautomers generally absorb more strongly at longer wavelengths.[6] |
Computational Modeling: A Predictive Tool
Computational chemistry offers powerful tools for predicting the relative stabilities of indazole tautomers. Density Functional Theory (DFT) and ab initio methods can be used to calculate the energies of the different tautomers in the gas phase and in various solvents.[18][19] These calculations can provide valuable insights into the factors governing the tautomeric equilibrium and can guide synthetic efforts towards the desired isomer.[18] For example, calculations have shown that the 1H-tautomer of indazole is more stable than the 2H-tautomer by approximately 3.6-4.1 kcal/mol.[20]
Workflow for Tautomer Stability Prediction
Caption: A typical computational workflow for predicting the most stable tautomer of a substituted indazole.
Conclusion: A Unified Approach to Indazole Tautomerism
The study of tautomerism in substituted 1H-indazoles is a multifaceted endeavor that requires a synergistic approach, integrating synthetic chemistry, advanced spectroscopic techniques, and computational modeling. For researchers in drug discovery, a deep understanding of the principles laid out in this guide is not merely academic but a practical necessity for the design of potent and selective therapeutics. By carefully considering the electronic and steric effects of substituents, the reaction conditions, and the solvent environment, it is possible to control and predict the tautomeric outcome. The robust analytical methodologies described herein provide a self-validating system for the unambiguous characterization of these important heterocyclic compounds, ultimately empowering the development of the next generation of indazole-based medicines.
References
-
Li, P., Zhao, J., Wu, C., Larock, R. C., & Shi, F. (2011). Synthesis of Substituted 1H-Indazoles from Arynes and Hydrazones. Organic Letters, 13(13), 3340–3343. [Link]
-
Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. Journal of Chemical and Pharmaceutical Research. [Link]
-
Li, P., Zhao, J., Wu, C., Larock, R. C., & Shi, F. (2011). Synthesis of Substituted 1H-Indazoles from Arynes and Hydrazones. The Journal of Organic Chemistry, 76(15), 6127-6134. [Link]
-
Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. MDPI. [Link]
-
Synthesis of Substituted 1H-Indazoles from Arynes and Hydrazones. ACS Publications. [Link]
-
Annular tautomerism of indazole (1a: benzenoid 1H-indazole tautomer; 1b: quinonoid 2H-indazole tautomer). ResearchGate. [Link]
-
Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. PMC. [Link]
-
Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones. PMC. [Link]
-
Theoretical estimation of the annular tautomerism of indazoles. ResearchGate. [Link]
-
Indazole – Knowledge and References. Taylor & Francis Online. [Link]
-
Supramolecular organization of perfluorinated 1H-indazoles in the solid state using X-ray crystallography, SSNMR and sensitive (VCD) and non sensitive (MIR, FIR and Raman) to chirality vibrational spectroscopies. RSC Publishing. [Link]
-
Different biological activities reported with Indazole derivatives. ResearchGate. [Link]
-
The structures of tautomers of indazole, as well as 1H-indazole-derived... ResearchGate. [Link]
-
Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones. Molecules. [Link]
-
Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC. [Link]
-
The two tautomers of indazole, with atom numbering. ResearchGate. [Link]
-
Indazole From Natural Resources And Biological Activity. Journal of Pharmaceutical Negative Results. [Link]
-
Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]
-
1H NMR spectrum (8.30−8.44 and 7.32−7.40 ppm regions) of 1e in DMSO-d 6 at 500 MHz. ResearchGate. [Link]
-
A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry. [Link]
-
Importance of Indazole against Neurological Disorders. Bentham Science. [Link]
-
Importance of aromaticity on the relative stabilities of indazole annular tautomers: an ab initio study. Journal of the Chemical Society, Perkin Transactions 2. [Link]
-
Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones. MDPI. [Link]
-
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]
-
The chiral structure of 1H-indazoles in the solid state: a crystallographic, vibrational circular dichroism and computational study. New Journal of Chemistry. [Link]
-
Discussion Addendum for: Synthesis of Substituted Indazoles via [3 + 2] Cycloaddition of Benzyne and Diazo Compounds. Organic Syntheses. [Link]
Sources
- 1. jocpr.com [jocpr.com]
- 2. taylorandfrancis.com [taylorandfrancis.com]
- 3. pnrjournal.com [pnrjournal.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. researchgate.net [researchgate.net]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
- 9. researchgate.net [researchgate.net]
- 10. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
- 11. organic-chemistry.org [organic-chemistry.org]
- 12. pubs.acs.org [pubs.acs.org]
- 13. pubs.acs.org [pubs.acs.org]
- 14. pdf.benchchem.com [pdf.benchchem.com]
- 15. cdnsciencepub.com [cdnsciencepub.com]
- 16. Supramolecular organization of perfluorinated 1H-indazoles in the solid state using X-ray crystallography, SSNMR and sensitive (VCD) and non sensitive (MIR, FIR and Raman) to chirality vibrational spectroscopies - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
- 17. The chiral structure of 1H-indazoles in the solid state: a crystallographic, vibrational circular dichroism and computational study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
- 18. Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
- 19. mdpi.com [mdpi.com]
- 20. Importance of aromaticity on the relative stabilities of indazole annular tautomers: an ab initio study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
